Cas no 531-67-9 (2-(2-piperidyl)piperidine)

• Product Name: 2-(2-piperidyl)piperidine
• CAS No: 531-67-9
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• MDL: MFCD01572939
• CID: 377387
• PubChem ID: 160871238
• Update Time: 2025-08-02

2-(2-piperidyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-2-yl)piperidine
• 2,2'-Bipiperidine
• 2,2-BIPIPERIDINE
• 2,2-Bipoperidine
• 2-piperidin-2-ylpiperidine
• 2,2'-Bipiperidyl
• 2-2'-biPiperidine
• 2,2'-Dipiperidine
• 2,2'-Bipiperidin
• PubChem7641
• 2-(2-piperidinyl)piperidine
• CLBJZAWCBRAMRZ-UHFFFAOYSA-N
• FCH837090
• OR70304
• EN002426
• BC209953
• AX8012403
• B3982
• W6764
• ST24027661
• A829423
• [2,2']Bipiperidinyl
• 2-(2-piperidyl)piperidine
• .ALPHA.,.ALPHA.'-DIPIPERIDYL
• DTXSID501316477
• EN300-7404453
• FT-0709442
• CS-0155248
• SY053301
• 6B3KS60E1H
• Q27264431
• UNII-6B3KS60E1H
• 2,2 inverted exclamation mark -Bipiperidine
• SCHEMBL5682444
• SB37530
• DS-15162
• EINECS 208-514-9
• MFCD01572939
• 531-67-9
• AKOS006281491
• DB-071637
• (2R,2'S)-2,2'-bipiperidine
• 2,2a(2)-Bipiperidine
• piperidine, 2-(2-piperidyl)-

• MDL： MFCD01572939
• Inchi： 1S/C10H20N2/c1-3-7-11-9(5-1)10-6-2-4-8-12-10/h9-12H,1-8H2
• InChI Key： CLBJZAWCBRAMRZ-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1CCCCN1

Computed Properties

• Exact Mass: 168.16300
• Monoisotopic Mass: 168.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.1

Experimental Properties

• Density: 0.997
• Boiling Point: 93°C/2mmHg(lit.)
• Flash Point: 95.3°C
• Refractive Index: 1.481
• PSA: 24.06000
• LogP: 1.92820

2-(2-piperidyl)piperidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(2-piperidyl)piperidine

Comprehensive Overview of 2-(2-Piperidyl)piperidine (CAS No. 531-67-9): Properties, Applications, and Industry Insights

2-(2-Piperidyl)piperidine (CAS No. 531-67-9), also known as 2,2'-Bipiperidine, is a bicyclic organic compound featuring two piperidine rings linked at their 2-positions. This structure grants it unique chemical properties, making it valuable in pharmaceutical synthesis, agrochemical research, and specialty material development. The compound's molecular formula (C₁₀H₂₀N₂) and molecular weight (168.28 g/mol) are frequently searched by researchers evaluating its reactivity or pharmacokinetics.

Recent trends highlight growing interest in nitrogen-containing heterocycles like 2-(2-piperidyl)piperidine due to their role in drug discovery. Searches for "piperidine derivatives in CNS drugs" or "bicyclic amine catalysts" reflect its relevance in developing neuroactive compounds and asymmetric synthesis. The compound's basicity (pK_a ~11) and chelating ability also make it a candidate for metal ligand systems, aligning with green chemistry initiatives.

From a synthetic chemistry perspective, CAS 531-67-9 serves as a versatile building block. Its bifunctional structure enables participation in multicomponent reactions (MCRs), a hot topic in medicinal chemistry forums. Patent analyses reveal its use in creating kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing current demands for targeted therapies. The compound's stereochemistry (existing as cis/trans isomers) further attracts attention in chiral resolution studies.

Industrial applications of 2,2'-bipiperidine extend to corrosion inhibitors and polymer stabilizers, with niche uses in electronic material deposition. Environmental studies focus on its biodegradation pathways, responding to regulatory queries about persistent organic compounds. Analytical methods like HPLC-UV quantification and GC-MS characterization are commonly discussed in technical literature for quality control.

Safety data sheets emphasize proper handling of 2-(2-piperidyl)piperidine due to its alkalinity, though it doesn't appear on major restricted substance lists. The compound's storage stability under nitrogen and solubility profiles (soluble in ethanol, poorly soluble in water) are practical concerns for laboratory personnel. Emerging research explores its metabolite identification using advanced mass spectrometry techniques.

Market intelligence indicates steady demand for CAS 531-67-9, particularly from contract research organizations (CROs) engaged in fragment-based drug design. Suppliers increasingly provide isotope-labeled versions (e.g., ¹⁵N or ¹³C) for tracer studies. The compound's price volatility correlates with piperidine feedstock availability, a frequent search topic among procurement specialists.

Future directions may involve continuous flow synthesis optimization and computational modeling of its conformational behavior. As sustainable chemistry gains traction, catalytic reductive amination routes to produce 2-(2-piperidyl)piperidine are being investigated to reduce waste generation. These developments position this bicyclic amine as a compound of enduring scientific and industrial significance.